Methyl 4-((4-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[4-(trifluoromethyl)phenyl]sulfonylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H19F3N2O4S/c1-24-14(21)20-8-6-11(7-9-20)10-19-25(22,23)13-4-2-12(3-5-13)15(16,17)18/h2-5,11,19H,6-10H2,1H3
• InChI Key: LQYJLVDYOIWSIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNS(=O)(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C15H19F3N2O4S
• Molecular Weight: 380.4 g/mol

Description

Methyl 4-((4-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TFPMP and is a white crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Biological Activity and Receptor Interaction

• A series of novel sulfonamides, including compounds structurally related to the chemical , were evaluated for their biological activity on the human beta(3)-adrenergic receptor (AR). Modifications of these compounds resulted in potent full agonists at the beta(3) receptor, with significant selectivity over beta(1) and beta(2)-ARs. This suggests potential applications in understanding and modulating beta(3)-AR activity for therapeutic purposes (Hu et al., 2001).

Cyclisation and Polymer Synthesis

• Trifluoromethanesulfonic (triflic) acid has been found to be an effective catalyst for inducing cyclisation of homoallylic sulfonamides, leading to the formation of pyrrolidines. This reaction showcases the chemical's role in facilitating complex transformations, potentially beneficial in the synthesis of cyclic and polycyclic systems (Haskins & Knight, 2002).
• The compound 4-(methylthio)phenyl piperidine-4-carboxylate has been utilized as an initiator for the ring-opening polymerization of N-methyl-glycine-N-carboxyanhydride. This process led to the formation of an α-terminal reactive polymer, demonstrating the chemical's utility in post-polymerization modification and potential in bioconjugation applications (Borova et al., 2021).

Anticancer Agent Development

• Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids have been synthesized and evaluated as anticancer agents. Some of these compounds showed strong anticancer properties relative to doxorubicin, a known anticancer drug. This indicates the potential application of the chemical in developing novel anticancer therapies (Rehman et al., 2018).

Membrane Technology and Filtration

• Novel sulfonated thin-film composite nanofiltration membranes were synthesized using a derivative of the chemical . These membranes showed improved water flux and dye rejection capabilities, indicating potential applications in water treatment and dye solution processing (Liu et al., 2012).

Enzyme Inhibition and Metabolism

• N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives, synthesized from ethyl piperidine-4-carboxylate, were screened for their enzyme inhibition activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). The study highlighted the potential of these compounds as inhibitors, suggesting their application in the treatment of diseases related to enzyme dysfunction (Khalid et al., 2014).